Cas no 1748-81-8 (Carabrone)

• Product Name: Carabrone
• CAS No: 1748-81-8
• MF: C₁₅H₂₀O₃
• MW: 248.3175
• CID: 41931
• PubChem ID: 164879
• Update Time: 2024-11-26

Carabrone Chemical and Physical Properties

Names and Identifiers

• Carabrone
• Octahydro-5a-methyl-3-methylene-5-(3-oxobutyl)-2H-cyclopropa[f]benzofuran-2-one
• (3aR,4aS,5S,5aR,6aR)-5a-methyl-3-methylidene-5-(3-oxobutyl)-3a,4,4a,5,6,6a-hexahydrocyclopropa[f][1]benzofuran-2-one
• Carabron
• Bromochlorophenol Blue
• Grandicin
• [ "Grandicin" ]
• (3aR,4aα,6aα)-Octahydro-5aα-methyl-3-methylene-5α-(3-oxobutyl)-2H-cyclopropa[f]benzofuran-2-one
• (3aR,4aS,5S,5aR,6aR)-5-(3-ketobutyl)-5a-methyl-3-methylene-3a,4,4a,5,6,6a-hexahydrocyclopropa[f]benzofuran-2-one
• 2H-Cyclopropa(f)benzofuran-2-one, octahydro-5a-methyl-3-methylene-5-(3-oxobutyl)-
• (3ar,4as,5s,5ar,6ar)-5a-methyl-3-methylene-5-(3-oxobutyl)octahydro-2h-cyclopropa[f][1]benzofuran-2-one
• MEGxp0_001642
• AKOS015998610
• NCGC00385841-01_C15H20O3_2H-Cyclopropa[f]benzofuran-2-one, octahydro-5a-methyl-3-methylene-5-(3-oxobutyl)-, (3aR,4aS,5S,5aR,6aR)-
• 5a-Methyl-3-methylidene-5-(3-oxobutyl)octahydro-2H-cyclopropa[f][1]benzofuran-2-one
• CS-0032087
• MS-23515
• NCGC00385841-01
• HY-N5020
• CCRIS 1880
• CHEMBL3315226
• A881657
• AC-34820
• (1R,3S,4S,5R,7R)-5-methyl-10-methylidene-4-(3-oxobutyl)-8-oxatricyclo[5.3.0.0?,?]decan-9-one
• ACon0_000363
• DTXSID90938585
• 1748-81-8
• 2H-Cyclopropa[f]benzofuran-2-one, octahydro-5a-methyl-3-methylene-5-(3-oxobutyl)-, (3aR,4aS,5S,5aR,6aR)-
• (3aR,4aS,5S,5aR,6aR)-5a-Methyl-3-methylene-5-(3-oxobutyl)octahydro-2H-cyclopropa[f]benzofuran-2-one
• Caropesia lactone
• (1R,3S,4S,5R,7R)-5-METHYL-10-METHYLIDENE-4-(3-OXOBUTYL)-8-OXATRICYCLO[5.3.0.0(3),?]DECAN-9-ONE
• DA-62050
• (3aR,4aS,5S,5aR,6aR)-Octahydro-5a-methyl-3-methylene-5-(3-oxobutyl)-2H-cyclopropa[f]benzofuran-2-one; Carabrone; Caropesia Lactone

• MDL： MFCD21333275
• Inchi： 1S/C15H20O3/c1-8(16)4-5-11-12-6-10-9(2)14(17)18-13(10)7-15(11,12)3/h10-13H,2,4-7H2,1,3H3/t10-,11+,12+,13-,15-/m1/s1
• InChI Key： AGIQIKMGJVLKMA-NLRWUALESA-N
• SMILES： O1C(C(=C([H])[H])[C@]2([H])[C@@]1([H])C([H])([H])[C@]1(C([H])([H])[H])[C@@]([H])(C([H])([H])C([H])([H])C(C([H])([H])[H])=O)[C@]1([H])C2([H])[H])=O

Computed Properties

• Exact Mass: 248.14100
• Monoisotopic Mass: 248.141245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• Molecular Weight: 248.32
• XLogP3: 2

Experimental Properties

• Color/Form: Cryst.
• Density: 1.13
• Melting Point: No data available
• Boiling Point: 397.4°C at 760 mmHg
• Flash Point: 176.5°C
• Refractive Index: 1.525
• PSA: 43.37000
• LogP: 2.49950

Carabrone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthanolides
• Sesquiterpenoids